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Compound of Interest

Compound Name: 3-Nitrobenzoyl chloride

Cat. No.: B089680

Technical Safety Guide: 3-Nitrobenzoyl Chloride

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 3-
Nitrobenzoyl chloride (CAS No: 121-90-4), compiled from Safety Data Sheets (SDS). It is
intended to provide researchers, scientists, and drug development professionals with the
necessary information to handle this chemical safely in a laboratory setting.

Hazard Identification and Classification

3-Nitrobenzoyl chloride is a corrosive and toxic substance that poses significant health risks
upon exposure.[1] It is classified as a substance that causes severe skin burns and eye
damage.[2][3] It is also harmful or toxic if it comes into contact with the skin.[1] Some
classifications also indicate it may be corrosive to metals and is suspected of causing genetic
defects.[2][3]

Table 1: GHS Hazard Classifications
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Hazard Class Category GHS Code Description Citations
Skin Causes severe
Corrosion/Irritatio 1B H314 skin burns and [2][3]
n eye damage
Acute Toxicity, Toxic / Harmful in
3or4 H311/H312 _ _ [1]
Dermal contact with skin
Serious Eye Causes serious
1 H318 [1]
Damage eye damage
Suspected of
Germ Cell _ _
. 2 H341 causing genetic [2][3]
Mutagenicity
defects
Corrosive to May be corrosive
1 H290 [2][3]
Metals to metals

Precautionary Statements (Selected P-Statements):

o P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

e P310: Immediately call a POISON CENTER or doctor/physician.[2]
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Chemical Properties Resulting Hazards Regulatory Classification

. Toxic/Harmful in Contact
Dermal Penetration with Skin (H311/H312) P> Acute Tox. 3/4
Reacts with Water/Moisture IR I —» Eye Dam. 1
(HCI, NOx)
. Causes Severe Skin Burns .
Corrosive Nature & Eye Damage (H314) > Skin Corr. 1B

Click to download full resolution via product page

Caption: Logical relationship between chemical properties and hazard classifications.

Physical and Chemical Properties

3-Nitrobenzoyl chloride is a brown or yellow-to-brown solid with a pungent odor.[1][4] It has a
low melting point and may appear as a liquid.[1] It decomposes in water.[1][5]

Table 2: Physical and Chemical Data
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Property Value Citations
Molecular Formula C7H4CINOs3 [5]
Molecular Weight 185.56 g/mol [1]
Appearance Brown solid [4]
Odor Pungent [4]
Melting Point 30-35°C/86-95°F [4]
Boiling Point 275-278 °C /527 -532.4 °F )
@ 760 mmHg
Flash Point >112°C/>233.6 °F [4]
Density 1.5+0.1 g/cm3 [5]

Water Solubility

Decomposes

[1]5]

Vapor Density

6.43 (Heavier than air)

[1]

Toxicological Information

Acute toxicity data is limited. The available data indicates that 3-Nitrobenzoyl chloride is toxic

through dermal contact and ingestion.[5]

Table 3: Acute Toxicity Data

Test Species Dosel/Duration  Citations
LD50 Rat 2460 ul/kg [5]
LD50 Rabbit 790 uL/kg [5]

Experimental Protocols

The Safety Data Sheets reviewed for this guide summarize the results of toxicological and

physical hazard testing but do not provide detailed experimental methodologies (e.g., specific

OECD test guidelines). The data presented are reference values from suppliers and databases.
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For detailed experimental protocols, researchers should consult primary toxicology literature or

specific regulatory filings. The RTECS (Registry of Toxic Effects of Chemical Substances)
number for this compound is DM6646000.[5]

Emergency Procedures

Immediate and appropriate action is critical when dealing with exposures or spills.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, also
under the eyelids.[4][6][7] Remove contact lenses if present and easy to do.[2] Immediate
medical attention is required.[4][6]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes.[4][6] Immediate medical attention is
required.[4]

Inhalation: Remove to fresh air.[4][6] If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[4][6] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2][4] Rinse mouth with water.[2] If the victim is
conscious, give a cupful of water.[6] Call a physician or poison control center immediately.[8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or chemical foam.[2]

[4]

Unsuitable Extinguishing Media: Do NOT use water, as it reacts with the substance to
produce toxic and corrosive fumes.[2][6][9]

Hazardous Combustion Products: Thermal decomposition can produce nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (CO:z), phosgene, and hydrogen chloride gas.
[4][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][10]
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Accidental Release Measures:

Spill Occurs

Contain Spill with Inert Material
(e.g., sand, silica gel)
OR
Dampen with Acetone

Carefully Sweep or Vacuum
into a Suitable, Labeled,
Closed Disposal Container

Decontaminate Spill Area
with Acetone followed by
Soap and Water

Dispose of Waste via
Licensed Disposal Company

Response Complete
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Caption: Workflow for responding to a 3-Nitrobenzoyl chloride spill.

Handling, Storage, and Personal Protection

Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[4][10]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[4]

Wash hands thoroughly after handling.[4][6]

Handle under an inert gas atmosphere where possible.[6]

Storage:

e Store in a cool, dry, well-ventilated place.[6][10] Refrigeration is recommended.[10]

o Keep containers tightly closed.[10]

o Store locked up.[4]

» Store in a corrosives area.[6][10]

¢ Protect from moisture and exposure to air, as it is unstable.[1][6][10]

e Incompatible Materials: Water, strong bases, alcohols, and strong oxidizing agents.[1][4]

Personal Protective Equipment (PPE): To mitigate the risks associated with handling 3-
Nitrobenzoyl chloride, the use of appropriate PPE is mandatory.
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PPE for
3-Nitrobenzoyl Chloride
. Raui

Required Persg

Respiratory Protection
- NIOSH/MSHA approved respirator

Body Protection
- Lab Coat
- Chemical-Resistant Apron
- Closed-toe Shoes

Hand Protection

Eye/Face Protection

- Chemical Safety Goggles (EN166)
- Face Shield

- Impervious Chemical-Resistant Gloves
(e.g., Butyl/Nitrile Rubber)

- N95 dust mask (for solids)
- Full-facepiece airline respirator
(for vapors/high concentrations)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Nitrobenzoyl chloride safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089680#3-nitrobenzoyl-chloride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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